Chlorothiazide Chlorothiazide Chlorothiazide is a short-acting, benzothiadiazinesulfonamide derivative and prototypical thiazide diuretic. Chlorothiazide is excreted unchanged by the kidneys.
Chlorothiazide, also known as diuril, belongs to the class of organic compounds known as 1, 2, 4-benzothiadiazine-1, 1-dioxides. These are aromatic heterocyclic compounds containing a 1, 2, 4-benzothiadiazine ring system with two S=O bonds at the 1-position. Chlorothiazide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Chlorothiazide has been detected in multiple biofluids, such as urine and blood. Within the cell, chlorothiazide is primarily located in the cytoplasm and membrane (predicted from logP). Chlorothiazide can be converted into chlorothiazide; which is catalyzed by the enzyme solute carrier family 22 member 6. In humans, chlorothiazide is involved in the metabolic disorder called the chlorothiazide action pathway.
Chlorothiazide is 4H-1,2,4-benzothiadiazine 1,1-dioxide in which the hydrogen at position is substituted by chlorine and that at position 7 is substituted by a sulfonamide group. A diuretic, it is used for treatment of oedema and hypertension. It has a role as a diuretic and an antihypertensive agent.
Brand Name: Vulcanchem
CAS No.: 58-94-6
VCID: VC0523537
InChI: InChI=1S/C7H6ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-3H,(H,10,11)(H2,9,12,13)
SMILES: C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2
Molecular Formula: C7H6ClN3O4S2
Molecular Weight: 295.7 g/mol

Chlorothiazide

CAS No.: 58-94-6

Inhibitors

VCID: VC0523537

Molecular Formula: C7H6ClN3O4S2

Molecular Weight: 295.7 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Chlorothiazide - 58-94-6

CAS No. 58-94-6
Product Name Chlorothiazide
Molecular Formula C7H6ClN3O4S2
Molecular Weight 295.7 g/mol
IUPAC Name 6-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazine-7-sulfonamide
Standard InChI InChI=1S/C7H6ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-3H,(H,10,11)(H2,9,12,13)
Standard InChIKey JBMKAUGHUNFTOL-UHFFFAOYSA-N
SMILES C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2
Canonical SMILES C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2
Appearance Solid powder
Colorform Crystals
WHITE OR PRACTICALLY WHITE
Melting Point 648 to 649 °F (Decomposes) (NTP, 1992)
342.5-343
Decomposes at 342.5-343 °C
350°C
Physical Description Crystals; white powder. (NTP, 1992)
Solid
Description Chlorothiazide is a short-acting, benzothiadiazinesulfonamide derivative and prototypical thiazide diuretic. Chlorothiazide is excreted unchanged by the kidneys.
Chlorothiazide, also known as diuril, belongs to the class of organic compounds known as 1, 2, 4-benzothiadiazine-1, 1-dioxides. These are aromatic heterocyclic compounds containing a 1, 2, 4-benzothiadiazine ring system with two S=O bonds at the 1-position. Chlorothiazide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Chlorothiazide has been detected in multiple biofluids, such as urine and blood. Within the cell, chlorothiazide is primarily located in the cytoplasm and membrane (predicted from logP). Chlorothiazide can be converted into chlorothiazide; which is catalyzed by the enzyme solute carrier family 22 member 6. In humans, chlorothiazide is involved in the metabolic disorder called the chlorothiazide action pathway.
Chlorothiazide is 4H-1,2,4-benzothiadiazine 1,1-dioxide in which the hydrogen at position is substituted by chlorine and that at position 7 is substituted by a sulfonamide group. A diuretic, it is used for treatment of oedema and hypertension. It has a role as a diuretic and an antihypertensive agent.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility less than 1 mg/mL at 67.1° F (NTP, 1992)
266 mg/L (at 30 °C)
8.99e-04 M
SOL IN WATER: 0 G/L @ PH 4, 0.65 G/L @ PH 7; SOL IN ALKALINE AQ SOLN
FREELY SOL IN DIMETHYLFORMAMIDE & DIMETHYL SULFOXIDE; SLIGHTLY SOL IN METHANOL & PYRIDINE; PRACTICALLY INSOL IN ETHER, BENZENE, & CHLOROFORM
3.98e-01 g/L
>44.4 [ug/mL]
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Chlorothiazide
Reference 1: Drugs and Lactation Database (LactMed) [Internet]. Bethesda (MD): National Library of Medicine (US); 2006-. Available from http://www.ncbi.nlm.nih.gov/books/NBK501520/ PubMed PMID: 30000580.
2: Spirk D, Noll S, Burnier M, Rimoldi S, Noll G, Sudano I. Effect of Home Blood Pressure Monitoring on Patient's Awareness and Goal Attainment Under Antihypertensive Therapy: The Factors Influencing Results in Anti-HypertenSive Treatment (FIRST) Study. Kidney Blood Press Res. 2018;43(3):979-986. doi: 10.1159/000490687. Epub 2018 Jun 15. PubMed PMID: 29940594.
3: Park K, Trout LC, Xu C, Wang M, Tamburro RF, Halstead ES. No Requirement for Targeted Theophylline Levels for Diuretic Effect of Aminophylline in Critically Ill Children. Pediatr Crit Care Med. 2018 Jun 20. doi: 10.1097/PCC.0000000000001608. [Epub ahead of print] PubMed PMID: 29927879.
4: Lee AS, Bowen DK, Vatsky S, Zderic SA, Tasian GE. Percutaneous nephrolithotomy in an 8-week-old infant. Can J Urol. 2018 Jun;25(3):9363-9365. PubMed PMID: 29900827.
5: Schollée JE, Bourgin M, von Gunten U, McArdell CS, Hollender J. Non-target screening to trace ozonation transformation products in a wastewater treatment train including different post-treatments. Water Res. 2018 Oct 1;142:267-278. doi: 10.1016/j.watres.2018.05.045. Epub 2018 May 25. PubMed PMID: 29890475.
6: Eadon MT, Kanuri SH, Chapman AB. Pharmacogenomic studies of hypertension: paving the way for personalized antihypertensive treatment. Expert Rev Precis Med Drug Dev. 2018;3(1):33-47. doi: 10.1080/23808993.2018.1420419. Epub 2018 Jan 3. PubMed PMID: 29888336; PubMed Central PMCID: PMC5990020.
7: Katsi V, Athanasiadi E, Tsioufis C, Tousoulis D. Azilsartan and Chlorthalidone-new Powerful Fixed dose Antihypertensive Combination. Curr Hypertens Rev. 2018;14(1):15-20. doi: 10.2174/1573402114666180420170816. PubMed PMID: 29683095.
8: Liu Y, Dai S, Liu L, Liao H, Xiao C. Spironolactone is superior to hydrochlorothiazide for blood pressure control and arterial stiffness improvement: A prospective study. Medicine (Baltimore). 2018 Apr;97(16):e0500. doi: 10.1097/MD.0000000000010500. PubMed PMID: 29668634; PubMed Central PMCID: PMC5916657.
9: Fayed AS, Rezk MR, Marzouk HM, Abbas SS. A Capillary Zone Electrophoresis Method with Multiresponse Chemometric Optimization for the Simultaneous Determination of Zofenopril Calcium and Hydrochlorothiazide in Presence of Hydrochlorothiazide Major Impurities. J Chromatogr Sci. 2018 Mar 15. doi: 10.1093/chromsci/bmy014. [Epub ahead of print] PubMed PMID: 29554245.
10: Sbeih F, Christov F, Gluth MB. Newly Diagnosed Meniere's Disease: Clinical Course With Initiation of Noninvasive Treatment Including an Accounting of Vestibular Migraine. Ann Otol Rhinol Laryngol. 2018 May;127(5):331-337. doi: 10.1177/0003489418763224. Epub 2018 Mar 16. PubMed PMID: 29546771.
11: Arroll B, Wallace H. Should we switch from bendrofluazide to chlorthalidone as the initial treatment for hypertension? A review of the available medication. J Prim Health Care. 2017 Jun;9(2):105-113. doi: 10.1071/HC16038. PubMed PMID: 29530222.
12: Orth LE, O'Mara KL. Impact of Early Versus Late Diuretic Exposure on Metabolic Bone Disease and Growth in Premature Neonates. J Pediatr Pharmacol Ther. 2018 Jan-Feb;23(1):26-33. doi: 10.5863/1551-6776-23.1.26. PubMed PMID: 29491749; PubMed Central PMCID: PMC5823489.
13: Sung KC, Oh YS, Cha DH, Hong SJ, Won KH, Yoo KD, Rha SW, Ahn YK, Ahn JC, Jang JY, Hong TJ, Cho SK, Park SH, Hyon MS, Nam CW, Chae IH, Yoo BS, Song JM, Jeong JO, Yoon YW, Kim BS, Yang TH, Cho DK, Kim SH, Choi YJ, Ahn JH, Jeon DW, Kim HS. Efficacy and Tolerability of Telmisartan/Amlodipine + Hydrochlorothiazide Versus Telmisartan/Amlodipine Combination Therapy for Essential Hypertension Uncontrolled With Telmisartan/Amlodipine: The Phase III, Multicenter, Randomized, Double-blind TAHYTI Study. Clin Ther. 2018 Jan;40(1):50-63.e3. doi: 10.1016/j.clinthera.2017.11.006. Epub 2017 Dec 14. PubMed PMID: 29248384.
14: de Diego M, Godoy R, Mennickent S, Vergara C, Miranda D, Navarro P. Stability-Indicating Liquid Chromatographic Methods with Photodiode Array Detection and Light Scattering Detection for Simultaneous Determination of Candesartan and Hydrochlorothiazide. J Chromatogr Sci. 2018 Feb 1;56(2):99-107. doi: 10.1093/chromsci/bmx068. PubMed PMID: 29236956.
15: Nakao S, Hatahira H, Sasaoka S, Hasegawa S, Motooka Y, Ueda N, Abe J, Fukuda A, Naganuma M, Kanoh H, Seishima M, Ishiguro M, Kinosada Y, Nakamura M. Evaluation of Drug-Induced Photosensitivity Using the Japanese Adverse Drug Event Report (JADER) Database. Biol Pharm Bull. 2017;40(12):2158-2165. doi: 10.1248/bpb.b17-00561. PubMed PMID: 29199239.
16: de Almeida CLB, Cechinel-Filho V, Boeing T, Mariano LNB, Silva LMD, Andrade SF, de Souza P. Prolonged diuretic and saluretic effect of nothofagin isolated from Leandra dasytricha (A. Gray) Cogn. leaves in normotensive and hypertensive rats: Role of antioxidant system and renal protection. Chem Biol Interact. 2018 Jan 5;279:227-233. doi: 10.1016/j.cbi.2017.11.021. Epub 2017 Dec 1. PubMed PMID: 29198636.
17: Bourgin M, Beck B, Boehler M, Borowska E, Fleiner J, Salhi E, Teichler R, von Gunten U, Siegrist H, McArdell CS. Evaluation of a full-scale wastewater treatment plant upgraded with ozonation and biological post-treatments: Abatement of micropollutants, formation of transformation products and oxidation by-products. Water Res. 2018 Feb 1;129:486-498. doi: 10.1016/j.watres.2017.10.036. Epub 2017 Oct 20. PubMed PMID: 29190578.
18: MacDonald TM, Williams B, Webb DJ, Morant S, Caulfield M, Cruickshank JK, Ford I, Sever P, Mackenzie IS, Padmanabhan S, McCann GP, Salsbury J, McInnes G, Brown MJ; British Hypertension Society Programme of Prevention And Treatment of Hypertension With Algorithm‐based Therapy (PATHWAY). Combination Therapy Is Superior to Sequential Monotherapy for the Initial Treatment of Hypertension: A Double-Blind Randomized Controlled Trial. J Am Heart Assoc. 2017 Nov 18;6(11). pii: e006986. doi: 10.1161/JAHA.117.006986. PubMed PMID: 29151036; PubMed Central PMCID: PMC5721778.
19: Armaković SJ, Armaković S, Četojević-Simin DD, Šibul F, Abramović BF. Photocatalytic degradation of 4-amino-6-chlorobenzene-1,3-disulfonamide stable hydrolysis product of hydrochlorothiazide: Detection of intermediates and their toxicity. Environ Pollut. 2018 Feb;233:916-924. doi: 10.1016/j.envpol.2017.08.090. Epub 2017 Nov 7. PubMed PMID: 29122364.
20: Ashcheulova T, Gerasimchuk N, Rezunenko Y, Demydenko G, Kochubiei O. PATHOGENETIC ADVANCES OF FOSINOPRIL SODIUM WITH HYDROCHLOROTHIAZIDE IN OBESE HYPERTENSIVE PATIENTS. Georgian Med News. 2017 Oct;(271):55-61. PubMed PMID: 29099702.
PubChem Compound 2720
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator